Cas no 91505-29-2 (2-Thiophenecarbonylchloride, 5-chloro-4-methyl-)

• Product Name: 2-Thiophenecarbonylchloride, 5-chloro-4-methyl-
• CAS No: 91505-29-2
• MF: C₆H₄Cl₂OS
• MW: 195.066358566284
• CID: 799834
• PubChem ID: 45081752
• Update Time: 2025-04-19

2-Thiophenecarbonylchloride, 5-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonylchloride, 5-chloro-4-methyl-
• 2-Thiophenecarbonylchloride,5-chloro-4-methyl-(9CI)
• 5-chloro-4-methylthiophene-2-carbonyl chloride
• SCHEMBL3061508
• DTXSID00664828
• 91505-29-2

• Inchi： 1S/C6H4Cl2OS/c1-3-2-4(5(7)9)10-6(3)8/h2H,1H3
• InChI Key： YNLBEEFESXJSRX-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C(=O)Cl)S1

Computed Properties

• Exact Mass: 193.936
• Monoisotopic Mass: 193.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 3.8